3-chloro-3-(2,4-difluorophenyl)-N'-hydroxyprop-2-enimidamide
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-3-(2,4-difluorophenyl)-N'-hydroxyprop-2-enimidamide involves the reaction of 2,4-difluoroaniline with chloroacetyl chloride to form 3-chloro-2,4-difluoroacetanilide. This intermediate is then reacted with hydroxylamine hydrochloride to form 3-chloro-2,4-difluoro-N'-hydroxyacetanilide. Finally, this compound is reacted with acryloyl chloride to form the desired product.", "Starting Materials": [ "2,4-difluoroaniline", "chloroacetyl chloride", "hydroxylamine hydrochloride", "acryloyl chloride" ], "Reaction": [ "Step 1: React 2,4-difluoroaniline with chloroacetyl chloride in the presence of a base such as triethylamine to form 3-chloro-2,4-difluoroacetanilide.", "Step 2: React 3-chloro-2,4-difluoroacetanilide with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate to form 3-chloro-2,4-difluoro-N'-hydroxyacetanilide.", "Step 3: React 3-chloro-2,4-difluoro-N'-hydroxyacetanilide with acryloyl chloride in the presence of a base such as triethylamine to form 3-chloro-3-(2,4-difluorophenyl)-N'-hydroxyprop-2-enimidamide." ] } | |
CAS RN |
1955564-35-8 |
Molecular Formula |
C9H7ClF2N2O |
Molecular Weight |
232.6 |
Purity |
95 |
Origin of Product |
United States |
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